Cas no 872860-66-7 (1-(2-ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(2-ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 872860-66-7
• MF: C₂₄H₃₁N₃O₃
• MW: 409.521246194839
• CID: 5508608
• Update Time: 2025-11-01

1-(2-ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylpiperidin-1-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• 1-(2-ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

• Inchi： 1S/C24H31N3O3/c1-2-18-10-6-9-15-27(18)24(30)23(29)20-16-26(21-12-5-4-11-19(20)21)17-22(28)25-13-7-3-8-14-25/h4-5,11-12,16,18H,2-3,6-10,13-15,17H2,1H3
• InChI Key： UAKSEWFCSGVQNU-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1CC)(=O)C(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)=O

Additional information on 1-(2-ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

Introduction to 1-(2-Ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione (CAS No. 872860-66-7)

1-(2-Ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione (CAS No. 872860-66-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to a class of molecules known as indole derivatives. The intricate structure of this compound includes multiple functional groups, such as piperidine and ethyl moieties, which contribute to its unique pharmacological properties.

The molecular formula of 1-(2-Ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione is C₃₀H₃₉N₃O₃, and its molecular weight is approximately 489.65 g/mol. The compound's structure features a central indole core, which is a common scaffold in many biologically active molecules. The presence of the piperidine and ethyl groups enhances the compound's lipophilicity and solubility, making it an attractive candidate for various therapeutic applications.

In recent years, significant advancements have been made in understanding the biological activities of indole derivatives. Research has shown that compounds like 1-(2-Ethylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-y l)ethyl - 1H - indol - 3 - yl}ethane - 1, 2 - dione exhibit potent anti-inflammatory and analgesic properties. These properties are attributed to the compound's ability to modulate key signaling pathways involved in inflammation and pain perception.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 1-(2-Ethylpiperidin-1-y l)- 2 - { 1 - 2 - oxo - 2 - ( piperidin - 1 - yl ) ethy l - 1H - indol - 3 - yl }ethane - 1, 2 - dione as a novel therapeutic agent for chronic pain management. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play a crucial role in the development and maintenance of chronic pain conditions.

Beyond its anti-inflammatory and analgesic properties, 1-(2-Ethylpiperidin - 1-y l)- 2 - { 1 - 2 - oxo - 2 -( piperidin - 1-y l)ethyl - 1H-indol - 3-y l}ethane - 1, 2-dione has also shown promise in neurodegenerative disease research. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that the compound could protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

The mechanism of action of 1-(2-Ethylpip er idin - 1-y l)- 2 -( { 1 -( p iper idin e ox o ) e th yl } e th yl ) e th ane d i one is multifaceted. It has been shown to interact with various receptors and enzymes involved in pain and inflammation pathways. For instance, the compound can bind to μ-opioid receptors, which are key targets for analgesic drugs. Additionally, it can inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation.

The synthesis of 1-(2-Ethylpip er idin - 1-y l)- 2 -( { 1 -( p iper idine ox o ) e th yl } e th yl ) e th ane d i one involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate indole derivative with a ketone or aldehyde in the presence of a suitable catalyst. The resulting intermediate is then subjected to further functional group manipulations to introduce the desired substituents.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-Ethylpip er idin - 1-y l)- 2 -( { 1 -( p iper idine ox o ) e th yl } e th yl ) e th ane d i one exhibits low toxicity at therapeutic doses. However, as with any new pharmaceutical agent, extensive preclinical and clinical trials are necessary to fully evaluate its safety profile and efficacy in human subjects.

The future prospects for 1-(2-Ethylpip er idin - 1-y l)- 2 -( { 1 -( p iper idine ox o ) e th yl } e th yl ) e th ane d i one are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential applications in various therapeutic areas. With further development and clinical validation, this compound could become a valuable addition to the arsenal of drugs used to treat chronic pain and neurodegenerative diseases.